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Compound of Interest

Compound Name:
3-methoxy-1H-pyrrole-2-

carbaldehyde

CAS No.: 54764-96-4

Cat. No.: B3353482

Get Quote

Executive Summary
The 3-methoxypyrrole moiety represents a privileged, electron-rich heterocyclic scaffold in

medicinal chemistry. Unlike the ubiquitous indole or pyridine systems, the 3-methoxypyrrole

core is less common but functionally critical, serving as the pharmacophoric anchor in the

Prodigiosin family of bacterial alkaloids. This guide analyzes the biological activity of 3-

methoxypyrrole derivatives, distinguishing between natural product-derived mechanisms

(H⁺/Cl⁻ symport uncoupling, DNA cleavage) and synthetic applications (tubulin polymerization

inhibition, kinase targeting).

Structural Logic & Pharmacophore Analysis
The 3-methoxypyrrole ring is characterized by high electron density, making it susceptible to

oxidation and electrophilic substitution. In biological systems, this electronic richness allows the

scaffold to participate in:

Hydrogen Bonding/Proton Transfer: The pyrrole NH and the methoxy oxygen facilitate proton

transfer, essential for transmembrane anion transport.
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Metal Coordination: The nitrogen atom can coordinate with metal ions (e.g., Cu²⁺), facilitating

oxidative DNA cleavage.

Hydrophobic Interaction: The planar aromatic system intercalates into DNA or binds

hydrophobic pockets in proteins (e.g., tubulin).

The "Prodigiosin" Archetype
The most biologically significant 3-methoxypyrrole derivative is Prodigiosin (and its analogs like

Obatoclax). Here, the 3-methoxypyrrole unit (Ring C) is conjugated to a bipyrrole system.[1]

Numbering Note: While IUPAC numbering can vary based on substituents, the "3-methoxy"

designation refers to the beta-position relative to the nitrogen, which is critical for the

molecule's tautomeric equilibrium and anion binding capability.

Core Biological Activities[2][3]
Anticancer Activity: The H⁺/Cl⁻ Symport Mechanism
The primary anticancer mechanism of prodigiosin-like 3-methoxypyrrole derivatives is the

uncoupling of vacuolar H⁺-ATPases. These compounds act as mobile carriers for H⁺ and Cl⁻

ions across lipid bilayers, acidifying the cytoplasm and raising the pH of acidic organelles

(lysosomes), triggering apoptosis.

Key Data: Antiproliferative Potency (IC₅₀) Table 1: Comparative Cytotoxicity of 3-

Methoxypyrrole Derivatives
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Compound
Class

Cell Line IC₅₀ (µM)
Mechanism of
Action

Source

Prodigiosin

(Natural)
MCF-7 (Breast) 0.01 - 0.1

pH Uncoupling /

Apoptosis
[1]

Obatoclax

(Synthetic)
CLL Cells 0.1 - 0.5

Bcl-2 Inhibition /

pH Modulation
[2]

3-Aroyl-4-

methoxyphenyl

pyrrole

MG-63

(Osteosarcoma)
12.7

Tubulin

Polymerization

Inhibition

[3]

Synthetic 3-

Methoxypyrrole-

2-carboxamide

HCT-15 (Colon) 21.0

Unknown /

General

Cytotoxicity

[3]

Antimicrobial & Antifungal Activity
3-methoxypyrrole derivatives exhibit potent activity against Gram-positive bacteria (e.g., S.

aureus, B. subtilis) and fungi. The mechanism involves:

Membrane Disruption: The lipophilic core inserts into the bacterial membrane, causing

leakage.

ROS Generation: Copper-mediated oxidation of the pyrrole ring generates Reactive Oxygen

Species (ROS), leading to DNA damage.

Synthetic Kinase & Tubulin Inhibitors
Beyond natural products, synthetic 3-methoxypyrroles (often polysubstituted) are designed as:

Tubulin Inhibitors: 3-aroyl-4-(3,4,5-trimethoxyphenyl)-1H-pyrrole derivatives bind to the

colchicine site of tubulin, inhibiting polymerization and arresting the cell cycle in G2/M phase.

Kinase Inhibitors: The pyrrole NH acts as a hydrogen bond donor in the ATP-binding pocket

of kinases (e.g., VEGFR, PDGFR).

Mechanistic Visualization
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Apoptosis Induction Pathway (Prodigiosin-Type)
The following diagram illustrates the dual-mechanism of Prodigiosin (PG) derivatives:

Lysosomal pH uncoupling and Bcl-2 family inhibition.
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Figure 1: Dual-mechanism apoptosis induction by 3-methoxypyrrole derivatives involving

lysosomal acidification and Bcl-2 inhibition.
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Synthesis of 3-Methoxypyrrole Core (General Workflow)
This protocol describes the synthesis of a functionalized 3-methoxypyrrole via the Barton-Zard

Reaction or SmI₂-mediated cyclization, which are standard robust methods.

Reagents:

Nitroalkene derivative

Isocyanoacetate

DBU (1,8-Diazabicyclo[5.4.0]undec-7-ene)

THF (Tetrahydrofuran), anhydrous

Step-by-Step Protocol:

Preparation: Dissolve the nitroalkene (1.0 eq) and isocyanoacetate (1.1 eq) in anhydrous

THF under an inert atmosphere (N₂ or Ar).

Cyclization: Cool the solution to 0°C. Add DBU (1.1 eq) dropwise over 15 minutes. The

solution will darken as the pyrrole ring forms.

Reaction: Allow the mixture to warm to room temperature and stir for 4–6 hours. Monitor by

TLC (Hexane/EtOAc).

Workup: Quench with saturated NH₄Cl solution. Extract with Ethyl Acetate (3x). Wash

combined organics with brine, dry over MgSO₄, and concentrate.

Purification: Purify via silica gel column chromatography.

Methoxylation (if not pre-functionalized): If the starting material was a 3-hydroxypyrrole or

protected precursor, alkylate using Methyl Iodide (MeI) and K₂CO₃ in Acetone at reflux for 2

hours.

Biological Assay: H⁺/Cl⁻ Transmembrane Transport
To validate the specific activity of a 3-methoxypyrrole derivative as a prodigiosin-mimetic.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3353482?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Materials:

Liposomes (EYPC: Egg Yolk Phosphatidylcholine) loaded with HPTS (pH-sensitive dye).

Fluorometer (Ex: 403/460 nm, Em: 510 nm).

Base pulse (NaOH).

Protocol:

Liposome Prep: Prepare EYPC liposomes encapsulating 1 mM HPTS and 100 mM NaCl

buffered at pH 7.0.

Baseline: Suspend liposomes in external buffer (100 mM Na₂SO₄, pH 7.0) to create a

chloride gradient.

Induction: Add the test compound (3-methoxypyrrole derivative) at 1–10 nM concentration.

Measurement: Monitor the change in HPTS fluorescence ratio. A rapid change indicates the

compound is transporting H⁺ into the liposome (coupled to Cl⁻ efflux or influx depending on

gradient), validating the "anion transporter" mechanism.

Future Outlook & Therapeutic Potential
The 3-methoxypyrrole scaffold is evolving beyond simple cytotoxicity.

ADCs (Antibody-Drug Conjugates): Due to their high potency (nM range), synthetic

prodigiosin analogs are being investigated as payloads for ADCs targeting specific tumor

antigens.

Immunosuppression: At sub-cytotoxic doses, these derivatives inhibit T-cell activation via

JAK3 inhibition, offering a potential treatment for autoimmune diseases with lower toxicity

than Cyclosporin A.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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